Cas no 74312-88-2 (6α-Methoxy 17β-Estradiol)

• Product Name: 6α-Methoxy 17β-Estradiol
• CAS No: 74312-88-2
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 2673192
• Update Time: 2023-11-22

6α-Methoxy 17β-Estradiol Chemical and Physical Properties

Names and Identifiers

• 6α-Methoxy-17β-estradiol
• ZXHOGDYDNZUTSO-PQENSZJKSA-N
• Estra-1,3,5(10)-triene-3,17-diol, 6-methoxy-, (6alpha,17beta)-
• 6α-Methoxy 17β-Estradiol

• Inchi： 1S/C19H26O3/c1-19-8-7-13-12-4-3-11(20)9-15(12)17(22-2)10-14(13)16(19)5-6-18(19)21/h3-4,9,13-14,16-18,20-21H,5-8,10H2,1-2H3/t13-,14-,16+,17+,18+,19+/m1/s1
• InChI Key： ZXHOGDYDNZUTSO-PQENSZJKSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3C[C@@H](C4C=C(C=CC=4[C@H]3CC[C@@]21C)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 3.3
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives